Cas no 1040652-32-1 (ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate)

Ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate is a synthetic organic compound featuring a pyrazolo[1,5-a]pyrazine core with a sulfanylacetamido linkage to an ethyl benzoate moiety. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the sulfanyl and amide functional groups enhances its reactivity, enabling further derivatization. The ethylphenyl and benzoate substituents contribute to its lipophilicity, which may influence pharmacokinetic properties. This compound is of interest for research applications, including drug discovery and development, where its scaffold could serve as a precursor for targeted therapeutics.
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate structure
1040652-32-1 structure
Product Name:ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
CAS No:1040652-32-1
MF:C25H24N4O3S
MW:460.548064231873
CID:5383992
Update Time:2025-05-21

ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • XVXLUXQLZIHPJD-UHFFFAOYSA-N
    • ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
    • Inchi: 1S/C25H24N4O3S/c1-3-17-8-10-18(11-9-17)21-15-22-24(26-12-13-29(22)28-21)33-16-23(30)27-20-7-5-6-19(14-20)25(31)32-4-2/h5-15H,3-4,16H2,1-2H3,(H,27,30)
    • InChI Key: XVXLUXQLZIHPJD-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=CC(NC(CSC2=NC=CN3N=C(C4=CC=C(CC)C=C4)C=C23)=O)=C1

ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-3347-2μmol
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3382-3347-5μmol
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3382-3347-10μmol
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3382-3347-20μmol
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3382-3347-1mg
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3382-3347-2mg
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3382-3347-3mg
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3382-3347-4mg
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3382-3347-5mg
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3382-3347-10mg
ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate
1040652-32-1 90%+
10mg
$79.0 2023-04-26

Additional information on ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate

Comprehensive Overview of Ethyl 3-(2-{[2-(4-Ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate (CAS 1040652-32-1)

The compound ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate, identified by CAS 1040652-32-1, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrazolo[1,5-a]pyrazine core with an ethylphenyl substituent, linked via a sulfanylacetamido bridge to an ethyl benzoate moiety. This unique architecture positions it as a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

Recent trends in AI-driven drug discovery and computational chemistry have heightened interest in compounds like 1040652-32-1. Researchers are leveraging machine learning to predict its bioactivity and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), addressing common queries such as "How to optimize lead compounds for better pharmacokinetics?" or "What are novel scaffolds for kinase inhibitors?" The integration of high-throughput screening with molecular docking studies further underscores its relevance in modern medicinal chemistry.

The synthetic pathway of ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate involves multi-step organic reactions, including Suzuki coupling, amide bond formation, and esterification. These methods align with the growing demand for green chemistry practices, as industries seek solvent-free or catalytic alternatives to reduce environmental impact. Discussions on platforms like PubMed and ResearchGate often highlight its structure-activity relationship (SAR), particularly how the ethylphenyl group influences target selectivity.

From an SEO perspective, keywords such as "pyrazolo[1,5-a]pyrazine derivatives," "sulfanylacetamido benzoates," and "CAS 1040652-32-1 applications" are frequently searched in conjunction with drug design and biochemical assays. This reflects the compound's niche yet expanding role in preclinical studies. Notably, its thermal stability and solubility profile are also topics of interest, as these properties are critical for formulation development.

In summary, ethyl 3-(2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamido)benzoate exemplifies the convergence of traditional synthetic chemistry and cutting-edge bioinformatics. Its study not only advances heterocyclic chemistry but also responds to the urgent need for innovative therapeutic agents in areas like oncology and immunology. Future research may explore its polypharmacology or hybrid derivatives to enhance efficacy and reduce off-target effects.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.